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Compound of Interest

Compound Name: Sm21 maleate

Cat. No.: B1681019

In-Depth Technical Guide: SM-21 Maleate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and
biological activity of SM-21 maleate, a potent and selective sigma-2 (02) receptor antagonist.
This document is intended for researchers and professionals involved in neuropharmacology
and drug development.

Core Compound Information

SM-21 maleate is a synthetic compound recognized for its significant antagonistic activity at the
02 receptor and its influence on central cholinergic systems. Its systematic chemical name is
(x)-Tropanyl 2-(4-chlorophenoxy)butanoate maleate.

Physicochemical Data

The fundamental molecular and physical properties of SM-21 maleate are summarized in the
table below for easy reference.
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Property Value

Molecular Weight 453.92 g/mol

Chemical Formula C18H24CINO3.C4H404
Combined Formula C22H28CINO7[1][2][3]
CAS Number 155059-42-0

Purity >98% (HPLC)

Solubility Soluble to 25 mM in water
Storage Store at room temperature

Biological Activity and Mechanism of Action

SM-21 maleate is characterized as a potent and selective antagonist of the o2 receptor.[4] Its
activity has been demonstrated to have central effects following systemic administration. A key
pharmacological effect of SM-21 maleate is its ability to increase the release of acetylcholine at
central muscarinic synapses. This has led to its investigation as a potent analgesic, with
efficacy comparable to morphine, and as a nootropic agent.

The antagonistic action of SM-21 at the 02 receptor has been pharmacologically identified in
studies where it was shown to prevent the dystonic effects induced by 02 receptor agonists.[4]
[5] Research indicates that SM-21 possesses a high affinity for 02 receptors relative to its
affinity for muscarinic receptors.[6]

Experimental Protocols

While specific, detailed experimental protocols for SM-21 maleate are proprietary to the
conducting research institutions, a general methodology for characterizing the in vivo
antagonistic activity of a novel o2 receptor ligand like SM-21 maleate can be outlined. The
following is a representative protocol based on published research findings.[4][5]

Objective: To determine the in vivo 02 receptor antagonist activity of SM-21 maleate.

Animal Model: Male Wistar rats.
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Materials:

SM-21 maleate

1,3-di-(2-tolyl)guanidine (DTG), a non-selective c1/02 receptor agonist

Stereotaxic apparatus

Microinjection cannulas

Vehicle (e.g., sterile saline)
Procedure:

e Animal Preparation: Anesthetize rats and place them in a stereotaxic apparatus. Implant
guide cannulas aimed at the red nucleus, a brain region implicated in motor control and
where 02 receptor activation can induce torticollis (neck dystonia).

e Drug Preparation: Dissolve SM-21 maleate and DTG in the appropriate vehicle to the
desired concentrations.

e Microinjection:
o Control Group: Administer a microinjection of the vehicle into the red nucleus.

o Agonist Group: Administer a microinjection of DTG (e.g., 5 nmol/0.5 pl) to induce neck
dystonia.

o Test Group: Administer a microinjection of SM-21 maleate (e.g., 10 nmol/0.5 pl) prior to the
administration of DTG in the same location.

» Behavioral Observation: Following the injections, observe the animals for the presence and
severity of neck torsion. The degree of torsion can be scored using a standardized rating
scale.

o Data Analysis: Compare the incidence and severity of neck dystonia in the test group with
the agonist group. A statistically significant reduction in dystonic posture in the presence of
SM-21 maleate indicates its antagonistic effect at the o2 receptor.
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Signaling Pathway and Workflow Visualization

The following diagrams illustrate the proposed mechanism of action for SM-21 maleate and a
general experimental workflow for its characterization.
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Caption: Proposed mechanism of action for SM-21 maleate.
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Caption: General workflow for characterizing SM-21 maleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1681019?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681019?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. Tocris Bioscience SM-21 maleate 10 mg | Buy Online | Tocris Bioscience™ | Fisher
Scientific [fishersci.com]

2. SM-21 maleate 155059-42-0 | MCE [medchemexpress.cn]
3. medchemexpress.com [medchemexpress.com]

4. Pharmacological identification of SM-21, the novel sigma(2) antagonist - PubMed
[pubmed.ncbi.nim.nih.gov]

5. researchgate.net [researchgate.net]

6. The analgesic tropane analogue (+/-)-SM 21 has a high affinity for sigma2 receptors -
PubMed [pubmed.nchbi.nlm.nih.gov]

To cite this document: BenchChem. [Sm21 maleate molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681019#sm21-maleate-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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